Cas no 1805276-74-7 (3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile)
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile
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- Inchi: 1S/C9H8ClF2N3/c10-7-3-5(1-2-13)6(4-14)8(15-7)9(11)12/h3,9H,1,4,14H2
- InChI Key: JCKWVZBABQIXFH-UHFFFAOYSA-N
- SMILES: ClC1=CC(CC#N)=C(CN)C(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 1
- Topological Polar Surface Area: 62.7
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045232-1g |
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile |
1805276-74-7 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile
3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805276-74-7)
The compound 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805276-74-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical synthesis.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic processes. The presence of multiple functional groups—namely the amino methyl group, chlorine atom, difluoromethyl group, and acetonitrile moiety—contributes to its diverse reactivity and potential applications in areas such as agrochemicals, pharmaceuticals, and materials science.
One of the most promising applications of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a precursor for the development of novel insecticides with enhanced efficacy and reduced environmental impact. The incorporation of fluorine atoms into its structure enhances its stability and bioavailability, making it an attractive candidate for further exploration in agrochemical research.
In the pharmaceutical sector, this compound has shown potential as a building block for designing drugs targeting specific biological pathways. The amino methyl group facilitates interactions with biological systems, while the chlorine and difluoromethyl groups contribute to molecular diversity and selectivity. Recent studies have highlighted its ability to modulate enzyme activity, suggesting its utility in drug discovery programs aimed at treating various diseases, including cancer and infectious disorders.
The structural complexity of 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile also makes it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. Moreover, its electronic properties render it suitable for applications in optoelectronic materials, where precise control over molecular architecture is crucial.
From a synthetic perspective, the preparation of this compound involves a series of well-defined steps that highlight modern synthetic techniques. The introduction of the amino methyl group via reductive amination and the subsequent fluorination steps exemplify the precision required in constructing such complex molecules. These methods not only ensure high yields but also minimize environmental impact by employing eco-friendly reagents and conditions.
In conclusion, 3-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805276-74-7) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing both scientific knowledge and practical innovations.
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